Cas no 1881221-47-1 (BCN-PEG4-acid)

• Product Name: BCN-PEG4-acid
• CAS No: 1881221-47-1
• MF: C₂₂H₃₅NO₈
• MW: 441.5152
• CID: 4760046
• PubChem ID: 75412405
• Update Time: 2026-02-26

BCN-PEG4-acid Chemical and Physical Properties

Names and Identifiers

• BCN-PEG4-acid
• F76312
• endo-BCN-PEG4 acid
• 1881221-47-1
• SCHEMBL20211475
• rel-1-((1R,8S,9s)-Bicyclo[6.1.0]non-4-yn-9-yl)-3-oxo-2,7,10,13,16-pentaoxa-4-azanonadecan-19-oic acid
• AKOS040743003
• 3-[2-[2-[2-[2-[[(1R,8S)-9-bicyclo[6.1.0]non-4-ynyl]methoxycarbonylamino]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• MS-27941
• HY-135971
• CS-0119067
• SCHEMBL20211474
• 1-[({[(1R,8S,9R)-bicyclo[6.1.0]non-4-yn-9-yl]methoxy}carbonyl)amino]-3,6,9,12-tetraoxapentadecan-15-oic acid
• DA-77393

• Inchi： 1S/C22H35NO8/c24-21(25)7-9-27-11-13-29-15-16-30-14-12-28-10-8-23-22(26)31-17-20-18-5-3-1-2-4-6-19(18)20/h18-20H,3-17H2,(H,23,26)(H,24,25)/t18-,19+,20?
• InChI Key： MOPSTLKSTPBGBX-YOFSQIOKSA-N
• SMILES： O(C(N([H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])C(=O)O[H])=O)C([H])([H])C1([H])[C@@]2([H])C([H])([H])C([H])([H])C#CC([H])([H])C([H])([H])[C@]21[H]

Computed Properties

• Exact Mass: 441.23626707g/mol
• Monoisotopic Mass: 441.23626707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 18
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 113

Additional information on BCN-PEG4-acid

Comprehensive Overview of BCN-PEG4-acid (CAS No. 1881221-47-1): Properties, Applications, and Innovations

BCN-PEG4-acid (CAS No. 1881221-47-1) is a highly specialized PEGylated linker widely utilized in bioconjugation, drug delivery, and materials science. This compound features a bicyclo[6.1.0]nonyne (BCN) group, a four-unit polyethylene glycol (PEG4) spacer, and a terminal carboxylic acid (acid), making it an essential tool for click chemistry applications. Its unique structure enables efficient bioorthogonal reactions, particularly with azide-containing molecules, which is critical for labeling, imaging, and therapeutic development.

The growing demand for BCN-PEG4-acid is driven by its compatibility with SPAAC (strain-promoted azide-alkyne cycloaddition), a copper-free click chemistry method. Researchers favor this approach to avoid cytotoxicity associated with traditional copper-catalyzed reactions, especially in live-cell imaging and in vivo studies. Recent trends highlight its use in ADC (antibody-drug conjugate) development, where precise linkage between antibodies and payloads is paramount. Additionally, its water-soluble PEG spacer enhances biocompatibility, addressing challenges in nanoparticle functionalization and targeted drug delivery.

From an industrial perspective, BCN-PEG4-acid is pivotal in proteomics and diagnostic assay design. Its ability to form stable conjugates under physiological conditions aligns with the rise of personalized medicine and theranostics. A frequently searched question—"How to optimize BCN-PEG4-acid conjugation efficiency?"—reflects user interest in practical protocols. Best practices include pH control (7.0–8.5) and the use of NHS ester or EDC coupling reagents to activate the carboxyl group for amine binding.

Innovations in BCN-PEG4-acid applications also intersect with CRISPR-Cas9 gene editing, where it facilitates the delivery of guide RNAs via lipid nanoparticles. This aligns with the booming interest in mRNA therapeutics, as seen in COVID-19 vaccine advancements. Furthermore, its role in surface modification of biomedical devices underscores its versatility, catering to searches like "PEGylation strategies for implant coatings."

Quality and storage of BCN-PEG4-acid are common concerns. The compound is typically supplied as a white powder, stable at ≤ -20°C under inert conditions. Users often inquire about "shelf-life extension tips," to which manufacturers recommend desiccation and avoidance of repeated freeze-thaw cycles. Analytical techniques such as HPLC and mass spectrometry are employed to verify purity, ensuring batch-to-batch consistency for sensitive applications.

In summary, BCN-PEG4-acid (CAS No. 1881221-47-1) bridges cutting-edge research and industrial needs, from bioconjugation to nanomedicine. Its design addresses key challenges in bioavailability and target specificity, making it a cornerstone in modern chemical biology. As the field evolves, this compound will likely remain central to breakthroughs in therapeutic delivery systems and molecular diagnostics.